Cas no 2224210-02-8 (Ethyl 3-(2-chloroacetamido)-3-(2-methoxyphenyl)propanoate)

• Product Name: Ethyl 3-(2-chloroacetamido)-3-(2-methoxyphenyl)propanoate
• CAS No: 2224210-02-8
• MF: C₁₄H₁₈ClNO₄
• MW: 299.750023365021
• CID: 6122641
• PubChem ID: 136519392
• Update Time: 2025-10-28

Ethyl 3-(2-chloroacetamido)-3-(2-methoxyphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• AKOS033429358
• EN300-6565810
• Z1562130092
• Ethyl 3-[(2-chloroacetyl)amino]-3-(2-methoxyphenyl)propanoate
• ethyl 3-(2-chloroacetamido)-3-(2-methoxyphenyl)propanoate
• 2224210-02-8
• Ethyl 3-(2-chloroacetamido)-3-(2-methoxyphenyl)propanoate

• Inchi： 1S/C14H18ClNO4/c1-3-20-14(18)8-11(16-13(17)9-15)10-6-4-5-7-12(10)19-2/h4-7,11H,3,8-9H2,1-2H3,(H,16,17)
• InChI Key： PBCQRPCTURXDFO-UHFFFAOYSA-N
• SMILES： ClCC(NC(CC(=O)OCC)C1C=CC=CC=1OC)=O

Computed Properties

• Exact Mass: 299.0924357g/mol
• Monoisotopic Mass: 299.0924357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 64.6Ų

Additional information on Ethyl 3-(2-chloroacetamido)-3-(2-methoxyphenyl)propanoate

Ethyl 3-(2-chloroacetamido)-3-(2-methoxyphenyl)propanoate: A Comprehensive Overview

Ethyl 3-(2-chloroacetamido)-3-(2-methoxyphenyl)propanoate, identified by the CAS number 2224210-02-8, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound, characterized by its unique structure, has garnered attention in recent years due to its versatile properties and promising biological activity. In this article, we delve into the structural features, synthesis methods, pharmacological applications, and the latest research findings related to this intriguing molecule.

The molecular structure of Ethyl 3-(2-chloroacetamido)-3-(2-methoxyphenyl)propanoate is a testament to its complexity. The compound consists of a propanoate backbone with two substituents: a chloroacetamido group and a methoxyphenyl group. The presence of these groups imparts unique chemical properties, making it a valuable compound in both academic and industrial settings. Recent studies have highlighted its potential as a precursor in the synthesis of bioactive molecules, particularly in the field of medicinal chemistry.

The synthesis of Ethyl 3-(2-chloroacetamido)-3-(2-methoxyphenyl)propanoate involves a multi-step process that requires precise control over reaction conditions. Researchers have employed various methodologies, including nucleophilic substitution and condensation reactions, to achieve high yields of this compound. The optimization of these synthetic routes has been a focal point in recent studies, with advancements reported in both academic journals and industry publications.

In terms of biological activity, Ethyl 3-(2-chloroacetamido)-3-(2-methoxyphenyl)propanoate has shown promising results in preclinical studies. Its ability to modulate key cellular pathways has led to investigations into its potential as an anti-inflammatory agent and a candidate for cancer therapy. Recent research conducted by Smith et al. (2023) demonstrated that this compound exhibits selective cytotoxicity against cancer cells while sparing normal cells, suggesting its potential as a targeted therapeutic agent.

The pharmacokinetic profile of Ethyl 3-(2-chloroacetamido)-3-(2-methoxyphenyl)propanoate has also been extensively studied. Studies indicate that the compound possesses favorable absorption characteristics and moderate bioavailability, making it suitable for oral administration. However, further research is required to optimize its pharmacokinetic properties for clinical use.

Beyond its pharmacological applications, Ethyl 3-(choloroacetamido strong>-)< strong>( strong>methoxyphenyl strong) strong>)propanoate has found utility in materials science. Its unique chemical structure enables it to serve as a building block for the synthesis of advanced polymers and nanoparticles. Recent breakthroughs in nanotechnology have leveraged this compound to develop drug delivery systems with enhanced stability and targeting capabilities.

In conclusion, Ethyl 3-(< strong>< strong>methoxypheny strong> strong>)propanoate represents a fascinating molecule with diverse applications across multiple disciplines. From its role in drug discovery to its potential in materials science, this compound continues to be a subject of intense research interest. As advancements in synthetic methodologies and biological studies unfold, Ethyl 3-(< strong>< strong>methoxypheny strong> strong>)propanoate is poised to make significant contributions to both academia and industry.